![molecular formula C16H15FN4OS B2535242 2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)-N-(pyridin-2-ylmethyl)acetamide CAS No. 1396807-31-0](/img/structure/B2535242.png)
2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)-N-(pyridin-2-ylmethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Scientific Research Applications of Structurally Related Compounds
Pharmacokinetic Studies
Research involving compounds structurally related to "2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)-N-(pyridin-2-ylmethyl)acetamide" often focuses on pharmacokinetic properties, such as absorption, metabolism, and excretion. For instance, studies on similar aromatic amino compounds or those involving fluorine atoms and complex heterocyclic structures provide insights into their behavior within biological systems, potential for bioavailability, and routes of elimination, which are critical for therapeutic applications (Takusagawa et al., 2012).
Toxicology and Safety Assessment
The safety profile and toxicological impacts of chemically related compounds are fundamental areas of research. Investigations into the potential toxic effects, such as toxic encephalopathy, methemoglobinemia, and specific organ toxicities, underpin the safe use of these chemicals in both industrial applications and pharmacological development (Tao et al., 2022). Understanding the toxicological mechanisms and safety thresholds of structurally similar compounds aids in the risk assessment and management of new chemical entities.
Metabolite Identification and Exposure Analysis
Research on the metabolism of structurally related compounds, including the identification of metabolites in biological matrices (e.g., urine, blood) and the assessment of human exposure through dietary sources or environmental contact, reflects the importance of monitoring and understanding the fate of these compounds in humans and the environment. Studies on heterocyclic amines and their metabolites in humans highlight the methodologies and approaches for detecting and quantifying these compounds and their biological impacts (Wakabayashi et al., 1993).
Future Directions
Mechanism of Action
Mode of Action
The mode of action of this compound is related to its photophysical properties . Due to the characteristic of excited-state intramolecular proton transfer (ESIPT), the compound exhibits dual fluorescence in solution and a single emission in solid films . After coordination with difluoroboron complexes, a significant blue shift and enhanced emission are observed due to restricted conformational changes .
Biochemical Pathways
The compound’s photophysical properties suggest potential applications in optoelectronic devices .
Result of Action
The compound, when used as a luminescent material, exhibits strong emission with low turn-on voltage in organic light-emitting diodes (OLEDs) . The devices doped with difluoroboron complexes show better electroluminescence performance than those with the compound alone .
Action Environment
The compound’s action, efficacy, and stability are influenced by environmental factors such as the state of the compound (solution or solid film) and the presence of difluoroboron complexes . The compound exhibits good thermal stability and electrochemical stability .
properties
IUPAC Name |
2-[(4-fluoro-1,3-benzothiazol-2-yl)-methylamino]-N-(pyridin-2-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15FN4OS/c1-21(10-14(22)19-9-11-5-2-3-8-18-11)16-20-15-12(17)6-4-7-13(15)23-16/h2-8H,9-10H2,1H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPVGQUZKICNSAF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC(=O)NCC1=CC=CC=N1)C2=NC3=C(C=CC=C3S2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15FN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.